Cas no 1152090-80-6 (2-Fluoro-3-(pyridin-3-ylmethyl)pyridine)

• Product Name: 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine
• CAS No: 1152090-80-6
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 842675
• PubChem ID: 52988185
• Update Time: 2025-11-02

2-Fluoro-3-(pyridin-3-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine
• Pyridine, 2-fluoro-3-(3-pyridinylmethyl)-
• 1152090-80-6
• 2-Fluoro-3-[(pyridin-3-yl)methyl]pyridine
• DTXSID60681071
• DB-330313

• MDL： MFCD14706777
• Inchi： 1S/C11H9FN2/c12-11-10(4-2-6-14-11)7-9-3-1-5-13-8-9/h1-6,8H,7H2
• InChI Key： ZHFIJMPBIXILCN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 188.07497646g/mol
• Monoisotopic Mass: 188.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine

Comprehensive Overview of 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine (CAS No. 1152090-80-6)

2-Fluoro-3-(pyridin-3-ylmethyl)pyridine, with the CAS number 1152090-80-6, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both fluorine and pyridine moieties enhances its potential as a building block for bioactive molecules, making it a subject of interest for researchers exploring kinase inhibitors, CNS-targeting drugs, and antimicrobial agents.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in precision medicine and sustainable agriculture. The 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine structure is particularly notable for its ability to modulate enzyme activity and improve metabolic stability in drug candidates. Researchers frequently search for "fluoropyridine synthesis," "pyridine derivatives in drug design," and "CAS 1152090-80-6 applications," reflecting its relevance in cutting-edge scientific inquiries.

The compound's molecular framework allows for diverse functionalization, enabling the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. Its lipophilicity and hydrogen-bonding capacity are often highlighted in studies focusing on blood-brain barrier penetration, a critical factor for CNS drug development. Additionally, its potential role in crop protection chemicals aligns with the growing emphasis on eco-friendly agrochemicals.

From a synthetic chemistry perspective, 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine is synthesized via cross-coupling reactions or nucleophilic aromatic substitution, methods frequently discussed in forums on "advanced organic synthesis techniques." Its regioselective fluorination is a key topic, as fluorine incorporation often enhances bioavailability and binding affinity in drug molecules. Laboratories prioritizing green chemistry also explore solvent-free or catalytic routes to produce this compound efficiently.

In the context of AI-driven drug discovery, 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine is a recurring subject in datasets used for machine learning models predicting drug-likeness. Queries like "pyridine-based AI drug candidates" or "computational chemistry of fluorinated heterocycles" underscore its intersection with technology. Furthermore, its structural analogs are investigated for COVID-19 therapeutics, linking it to global health trends.

Quality control and analytical characterization of CAS 1152090-80-6 involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry, topics frequently searched by analytical chemists. The compound's stability under various pH conditions and compatibility with excipients are critical for formulation scientists, driving searches like "pyridine derivative stability studies."

In summary, 2-Fluoro-3-(pyridin-3-ylmethyl)pyridine (CAS No. 1152090-80-6) exemplifies the convergence of medicinal chemistry, materials science, and computational biology. Its multifaceted applications and synthetic adaptability position it as a valuable entity in both academic and industrial research, addressing contemporary challenges in healthcare and sustainable technology.